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Compound of Interest

Compound Name: 5-Methylheptadecane

Cat. No.: B3050539 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 5-Methylheptadecane, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals handling this substance.

5-Methylheptadecane, a long-chain branched alkane, requires careful handling and disposal

due to its potential hazards. While specific data for 5-Methylheptadecane is limited,

information from safety data sheets (SDS) for similar isomers, such as 3-Methylheptadecane

and 8-Methylheptadecane, provides valuable guidance on its classification and safe disposal.

[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and

preventing environmental contamination.

Key Hazard and Disposal Information
The following table summarizes the known hazard and disposal information for

methylheptadecane isomers, which should be considered applicable to 5-Methylheptadecane
in the absence of specific data.
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Parameter Information Source

GHS Classification Aspiration hazard, Category 1 [1]

Hazard Statement
H304: May be fatal if

swallowed and enters airways
[1]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

appropriate treatment and

disposal facility in accordance

with applicable laws and

regulations, and product

characteristics at time of

disposal.

[1]

Environmental Hazards

Not classified as

environmentally hazardous.

However, large or frequent

spills can have a harmful or

damaging effect on the

environment.

RCRA Status

The user is responsible for

determining if the product

meets RCRA criteria for

hazardous waste at the time of

disposal.

Experimental Protocols: Step-by-Step Disposal
Procedure
The proper disposal of 5-Methylheptadecane involves a systematic approach to waste

characterization, containment, and removal. The following protocol outlines the necessary

steps to be taken by laboratory personnel.

1. Waste Characterization and Classification:
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It is the responsibility of the user to correctly classify the waste.

Based on the GHS classification for a similar isomer, 5-Methylheptadecane waste should

be considered an aspiration hazard.[1]

Determine if the waste is mixed with any other solvents or reagents. Non-halogenated

organic solvent waste is typically any non-halogenated organic solvent mixed with less than

20% water.[2]

Consult your institution's Environmental Health and Safety (EHS) office to confirm the

appropriate waste codes and disposal pathways.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn.

Gloves: Wear nitrile or other impervious gloves. If the material is dissolved in an organic

solvent, wear gloves that provide protection against that solvent.

Eye Protection: Wear safety glasses with side shields, chemical splash goggles, or a full-face

shield. An emergency eyewash station should be readily available.

Lab Coat: A standard lab coat should be worn to protect from skin contact.

3. Waste Segregation and Containment:

Do not mix 5-Methylheptadecane waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Collect the waste in a suitable, properly labeled, and closed container.[1][3] The container

must be compatible with the chemical.

Ensure the container is tightly closed to prevent leaks or spills.[3]

4. Labeling and Storage:

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "5-
Methylheptadecane".
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List all constituents of the waste, including any solvents and their approximate

concentrations.

Store the sealed waste container in a designated, well-ventilated, and cool area.[3]

If classified as flammable, store in a flammable-liquids cabinet.[2]

Store away from incompatible materials and foodstuffs.[3]

5. Disposal and Removal:

Arrange for the disposal of the waste through your institution's licensed chemical waste

disposal program.

The material may be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3]

Do not discharge 5-Methylheptadecane waste down the drain or into sewer systems.[3]

Empty containers or liners may retain product residues and must be disposed of in the same

safe manner as the chemical itself.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 5-
Methylheptadecane.

Caption: Logical workflow for the safe disposal of 5-Methylheptadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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